Cas no 868966-77-2 (N-(4-fluorophenyl)methyl-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(4-fluorophenyl)methyl-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868966-77-2
• MF: C₁₈H₁₄FN₅OS₂
• MW: 399.46506357193
• CID: 5842857
• PubChem ID: 7190374
• Update Time: 2025-10-28

N-(4-fluorophenyl)methyl-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(4-fluorophenyl)methyl]-2-[[3-(2-thienyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
• N-[(4-fluorophenyl)methyl]-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• F1835-0063
• SR-01000016282-1
• 868966-77-2
• AB00676286-01
• N-(4-fluorobenzyl)-2-((3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• N-[(4-fluorophenyl)methyl]-2-{[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• AKOS024612635
• SR-01000016282
• N-(4-fluorophenyl)methyl-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

• Inchi： 1S/C18H14FN5OS2/c19-13-5-3-12(4-6-13)10-20-16(25)11-27-17-8-7-15-21-22-18(24(15)23-17)14-2-1-9-26-14/h1-9H,10-11H2,(H,20,25)
• InChI Key： AQRLEUWZXUBECW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)CSC1=NN2C(C3SC=CC=3)=NN=C2C=C1

Computed Properties

• Exact Mass: 399.06238060g/mol
• Monoisotopic Mass: 399.06238060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 13.38±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on N-(4-fluorophenyl)methyl-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

N-(4-Fluorophenyl)methyl-2-{3-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No 868966-77-2, known as N-(4-fluorophenyl)methyl-2-{3-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound belongs to the class of acetamides, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile properties.

The molecular structure of this compound is characterized by a fluorophenyl group attached to an acetamide moiety, which is further connected to a sulfur-containing heterocyclic ring system. The presence of the thiophene ring and the 1,2,4-triazolo[4,3-b]pyridazine ring introduces unique electronic and steric properties to the molecule. These features make it a promising candidate for exploring its role in antimicrobial agents, anticancer drugs, and bioimaging agents.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. For instance, researchers have reported that similar compounds exhibit potent antiproliferative activity against various cancer cell lines. The fluorine atom in the fluorophenyl group not only enhances the lipophilicity of the molecule but also contributes to its stability under physiological conditions. This makes it a valuable lead compound for developing targeted therapies in oncology.

In addition to its biological applications, this compound has shown potential in the field of optoelectronics. The sulfur-containing heterocyclic system is known to exhibit strong absorption properties in the visible region of the electromagnetic spectrum. This characteristic makes it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in materials science have emphasized the importance of such molecules in improving the efficiency and stability of these devices.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution reactions and cyclization steps. The use of advanced techniques like microwave-assisted synthesis has enabled researchers to optimize the reaction conditions and achieve higher yields. The isolation and characterization of this compound have been carried out using modern analytical tools such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their safety and sustainability. Recent research has focused on evaluating the biodegradability of similar heterocyclic compounds under aerobic and anaerobic conditions. These studies have provided valuable insights into designing eco-friendly synthetic routes for such molecules.

In conclusion, N-(4-fluorophenyl)methyl-2-{3-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide represents a fascinating example of how complex organic molecules can be tailored for diverse applications. Its unique structure and functional groups make it a subject of interest for researchers across multiple disciplines. As ongoing studies continue to unravel its potential, this compound stands at the forefront of innovation in chemistry and materials science.